Cas no 65497-07-6 (Esculentoside A)

Esculentoside A is a triterpenoid saponin derived from the roots of Phytolacca esculenta, a plant traditionally used in herbal medicine. This compound exhibits notable anti-inflammatory and immunomodulatory properties, making it a subject of interest in pharmacological research. Its mechanism of action involves the inhibition of pro-inflammatory cytokines such as TNF-α and IL-6, which contributes to its potential therapeutic applications in inflammatory conditions. Esculentoside A also demonstrates low cytotoxicity, enhancing its suitability for further biomedical studies. The compound is characterized by high purity and stability, ensuring reliable performance in experimental settings. Its well-defined molecular structure allows for precise investigation into its biological activities and interactions.
Esculentoside A structure
Esculentoside A structure
Product Name:Esculentoside A
CAS No:65497-07-6
MF:C42H66O16
MW:826.963855266571
MDL:MFCD30488995
CID:58350
PubChem ID:14132358
Update Time:2025-05-27

Esculentoside A Chemical and Physical Properties

Names and Identifiers

    • Esculentoside A
    • (2b,3b,4a,20b)-3-((4-O-beta-D-Glucopyranosyl-beta-D-xylopyranosyl)oxy)-2,23-dihydroxyolean-12-ene-28,29-dioic acid 29-methyl ester
    • PHYTOLACCOSIDE E
    • Esculentoside
    • Phytolacaponin E
    • Phytolaccasaponin E
    • Esculentoside A, 98%, from Phytolacca acinosa Roxb.
    • Olean-12-ene-28,29-dioic acid, 3-[(4-O-β-D-glucopyranosyl-β-D-xylopyranosyl)oxy]-2,23-dihydroxy-, 29-methyl ester, (2β,3β,4α,20β)-
    • Esculentoside A USP/EP/BP
    • FT-0688340
    • DTXSID60867156
    • Olean-12-ene-28,29-dioic acid, 2,23-dihydroxy-3-((4-O-beta-D-glucopyranosyl-beta-D-xylopyranosyl)oxy)-, 29-methyl ester, (2-beta,3-beta,4-alpha,20-beta)-
    • 1-Acetyl-5-bromo-4-chloro-1H-indol-3-ylacetate
    • 10-[4,5-dihydroxy-6-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxan-3-yl]oxy-11-hydroxy-9-(hydroxymethyl)-2-methoxycarbonyl-2,6a,6b,9,12a-pentamethyl-1,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydropicene-4a-carboxylic acid
    • CHEBI:188131
    • 4-o-(2,23,28-trihydroxy-29-methoxy-28,29-dioxoolean-12-en-3-yl)pentopyranosyl hexopyranoside
    • Olean-12-ene-28,29-dioic acid, 3-((4-O-beta-D-glucopyranosyl-beta-D-xylopyranosyl)oxy)-2,23-dihydroxy-, 29-methyl ester, (2beta,3beta,4alpha,20beta)-
    • Esculentoside-A
    • PD065175
    • 10-[3,4-Dihydroxy-5-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxan-2-yl]oxy-11-hydroxy-9-(hydroxymethyl)-2-methoxycarbonyl-2,6a,6b,9,12a-pentamethyl-1,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydropicene-4a-carboxylic acid
    • AKOS015897137
    • EX-A8013P
    • CHEMBL237885
    • HY-N0632
    • s9216
    • CCG-270513
    • CS-0009623
    • (2S,4aR,6aR,6aS,6bR,8aR,9R,10R,11S,12aR,14bS)-10-[(2S,3R,4R,5R)-3,4-dihydroxy-5-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxan-2-yl]oxy-11-hydroxy-9-(hydroxymethyl)-2-methoxycarbonyl-2,6a,6b,9,12a-pentamethyl-1,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydropicene-4a-carboxylic acid
    • AKOS030528255
    • AS-76755
    • DTXSID201317090
    • Olean-12-ene-28,29-dioic acid,3-[(4-O-b-D-glucopyranosyl-b-D-xylopyranosyl)oxy]-2,23-dihydroxy-,29-methyl ester, (2b,3b,4a,20b)-
    • NS00093711
    • Phytolaccoside E (Esculentoside A)
    • (2S,4aR,6aS,6bR,8aR,9R,10R,11S,12aR,12bR,14bS)-10-(((2S,3R,4R,5R)-3,4-Dihydroxy-5-(((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)tetrahydro-2H-pyran-2-yl)oxy)-11-hydroxy-9-(hydroxymethyl)-2-(methoxycarbonyl)-2,6a,6b,9,12
    • MDL： MFCD30488995
    • Inchi： 1S/C42H66O16/c1-37-11-13-40(4)20(21(37)15-42(14-12-37,35(51)52)36(53)54-6)7-8-26-38(2)16-22(45)32(39(3,19-44)25(38)9-10-41(26,40)5)58-33-30(49)28(47)24(18-55-33)57-34-31(50)29(48)27(46)23(17-43)56-34/h7,21-34,43-50H,8-19H2,1-6H3,(H,51,52)/t21-,22-,23+,24+,25+,26+,27+,28-,29-,30+,31+,32-,33-,34-,37-,38-,39-,40+,41+,42-/m0/s1
    • InChI Key： LCWHVPVEMRQLCE-OWRBLJEPSA-N
    • SMILES： [C@]12([H])CC=C3[C@]4([H])C[C@@](CC[C@]4(C)CC[C@@]3(C)[C@]1(C)CC[C@@]1([H])[C@](C)(CO)[C@@H](O[C@@H]3OC[C@@H](O[C@H]4[C@H](O)[C@H]([C@H](O)[C@@H](CO)O4)O)[C@H](O)[C@H]3O)[C@@H](O)C[C@]21C)(C(=O)O)C(=O)OC

Computed Properties

  • Exact Mass: 826.43500
  • Monoisotopic Mass: 826.435086
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 9
  • Hydrogen Bond Acceptor Count: 16
  • Heavy Atom Count: 58
  • Rotatable Bond Count: 9
  • Complexity: 1610
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 20
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 262
  • XLogP3: 0.8

Experimental Properties

  • Color/Form: White powder
  • Density: 1.4±0.1 g/cm3
  • Melting Point: >192°C (dec.)
  • Boiling Point: 935.8±65.0 °C at 760 mmHg
  • Flash Point: 275.1±27.8 °C
  • Refractive Index: 1.619
  • Solubility: Soluble in DMSO (a little) \ methanol (a little)
  • PSA: 262.36000
  • LogP: 0.61740
  • pka: 4.39±0.70(Predicted)

Esculentoside A Security Information

Esculentoside A Customs Data

  • HS CODE：29389090

Esculentoside A Pricemore >>

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Esculentoside A Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:65497-07-6)Esculentoside A
Order Number:A1204572
Stock Status:in Stock
Quantity:10mg/20mg
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 02:53
Price ($):176.0/288.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:65497-07-6)Esculentoside A
A1204572
Purity:99%/99%
Quantity:10mg/20mg
Price ($):176.0/288.0
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